2-cyclopropyl-4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine

• IUPAC Name: 2-cyclopropyl-4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine
• InChI: InChI=1S/C18H23FN6/c1-11-10-12(2)21-18(20-11)25-8-6-24(7-9-25)17-15(19)13(3)22-16(23-17)14-4-5-14/h10,14H,4-9H2,1-3H3
• InChI Key: KXSVMIUUBLQDJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=NC(=NC(=C3F)C)C4CC4)C
• Molecular Formula: C18H23FN6
• Molecular Weight: 342.4 g/mol
• CAS No.: 2640943-46-8

Description

The compound 2-cyclopropyl-4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine is a pyrimidine derivative featuring a cyclopropyl substituent at position 2, a piperazine ring linked to a 4,6-dimethylpyrimidin-2-yl group at position 4, and fluoro/methyl substituents at positions 5 and 6, respectively. While direct biological data for this compound is unavailable in the provided evidence, its structural features align with analogs used in pharmaceutical research, particularly in targeting central nervous system (CNS) receptors or enzymes.

Biological Activity

2-Cyclopropyl-4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine is a compound of significant interest in pharmacology due to its potential biological activities. This article explores the compound's biological activity, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Inhibition of Osteoclast Differentiation

Recent studies have highlighted the compound's role in inhibiting osteoclast differentiation, a critical factor in bone resorption and osteoporosis. A derivative of this compound demonstrated an IC$_{50}$ of 0.64 µM against RANKL-induced osteoclast cells, indicating potent inhibitory effects on osteoclastogenesis. The compound's lipophilicity was found to correlate with its biological activity, suggesting that modifications to enhance lipophilicity could improve efficacy .

The mechanisms through which 2-cyclopropyl-4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine exerts its effects include:

• Receptor Modulation : The compound is believed to interact with specific receptors involved in osteoclast differentiation and activity.
• Enzyme Inhibition : It may inhibit enzymes critical for osteoclast function, thus reducing bone resorption.
• Gene Expression Regulation : Treatment with the compound has been shown to downregulate osteoclast-specific markers in vitro, indicating a potential effect on gene expression related to bone metabolism .

Structure-Activity Relationship (SAR)

A comprehensive SAR analysis reveals that modifications to the piperazine and pyrimidine moieties significantly influence the biological activity of the compound. For example:

Substituent	Effect on Activity
Cyclopropyl group	Enhances binding affinity to target sites
Fluorine substitution	Increases lipophilicity and potency
Dimethylpyrimidine moiety	Critical for receptor interaction

Study 1: Osteoclast Inhibition

In a study conducted on murine osteoclasts, the compound was administered at varying concentrations. The results indicated a dose-dependent inhibition of TRAP staining and F-actin ring formation, crucial indicators of osteoclast activity. The gene expression analysis post-treatment showed a significant decrease in markers such as NFATc1 and TRAP, supporting its role as an anti-resorptive agent .

Study 2: Pharmacokinetics and Toxicity

Pharmacokinetic studies revealed that the compound has favorable absorption characteristics with a moderate half-life suitable for therapeutic applications. Toxicity assessments indicated no significant adverse effects at therapeutic doses, making it a promising candidate for further development in osteoporosis treatment.

Comparison with Similar Compounds

Structural Features and Substituent Analysis

Compound Name	CAS Number	Key Structural Differences	Potential Implications
2-cyclopropyl-4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine	Not Provided	- Cyclopropyl group at position 2 - Piperazine-linked 4,6-dimethylpyrimidine - 5-F, 6-Me	Enhanced metabolic stability (cyclopropyl), potential for dual-target binding (piperazine-pyrimidine)
3-[2-[4-[2-Fluoro-4-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]benzoyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one	N/A	- Piperidine core (vs. piperazine) - Benzisoxazole substituent - Tetrahydro-pyridopyrimidine	Increased lipophilicity (benzisoxazole), possible CNS penetration
3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	108855-18-1	- Ethyl linker (vs. cyclopropyl) - Benzisoxazole-piperidine - No fluorine on pyrimidine	Reduced steric hindrance (ethyl group), altered receptor affinity

Key Observations

Core Heterocycles : The target compound uses a piperazine ring linked to a pyrimidine, whereas analogs in employ piperidine cores. Piperazine’s additional nitrogen may enhance hydrogen-bonding interactions, improving solubility or target engagement .

Substituent Effects: The cyclopropyl group in the target compound likely improves metabolic stability compared to the ethyl linker in the second analog (CAS 108855-18-1), as cyclopropane rings resist oxidative degradation.

Benzisoxazole vs. Dimethylpyrimidine : The benzisoxazole moiety in compounds contributes to π-π stacking interactions, whereas the dimethylpyrimidine group in the target compound may favor interactions with purine-binding sites (e.g., kinase inhibitors).

Research Findings and Hypothetical Implications

While experimental data for the target compound is unavailable, insights can be extrapolated from structural analogs:

• Metabolic Stability : The cyclopropyl group may reduce CYP450-mediated metabolism, extending half-life compared to ethyl-linked analogs .
• Receptor Selectivity : The dual pyrimidine-piperazine architecture could enable dual-target activity (e.g., serotonin/dopamine receptors), whereas benzisoxazole-containing analogs might exhibit specificity for GABAergic targets.
• Solubility : The dimethylpyrimidine group may enhance water solubility relative to benzisoxazole derivatives, aiding formulation.